2-(2-morpholino-2-oxoethyl)-6-(2-thienyl)-3(2H)-pyridazinone
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-(2-Morpholino-2-oxoethyl)-6-(2-thienyl)-3(2H)-pyridazinone is a pyridazinone derivative featuring a morpholino-2-oxoethyl side chain at position 2 and a thienyl substituent at position 4. Pyridazinones are heterocyclic compounds with a six-membered ring containing two adjacent nitrogen atoms, often explored for their diverse pharmacological activities, including analgesic, anti-inflammatory, and enzyme inhibitory properties . The morpholino group (a six-membered ring containing oxygen and nitrogen) enhances solubility and bioavailability, while the thienyl moiety (a sulfur-containing aromatic ring) may influence electronic properties and metabolic stability .
Synthesis of this compound likely follows established routes for pyridazinone derivatives. For example, nucleophilic substitution of 3,6-dichloropyridazine with morpholine derivatives in ethanol yields intermediates, which undergo hydrolysis and subsequent functionalization with ethyl bromoacetate to introduce the morpholino-2-oxoethyl chain . The thienyl group is introduced via substitution or coupling reactions at position 5.
Properties
IUPAC Name |
2-(2-morpholin-4-yl-2-oxoethyl)-6-thiophen-2-ylpyridazin-3-one | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3O3S/c18-13-4-3-11(12-2-1-9-21-12)15-17(13)10-14(19)16-5-7-20-8-6-16/h1-4,9H,5-8,10H2 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PMVUEEAJACWFOC-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)CN2C(=O)C=CC(=N2)C3=CC=CS3 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O3S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.35 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(2-morpholino-2-oxoethyl)-6-(2-thienyl)-3(2H)-pyridazinone typically involves multi-step organic reactions. One possible route includes:
Formation of the Pyridazinone Core: Starting with a suitable precursor, such as a hydrazine derivative, the pyridazinone core can be formed through cyclization reactions.
Introduction of the Thienyl Group: The thienyl group can be introduced via a coupling reaction, such as Suzuki or Stille coupling.
Addition of the Morpholino Group: The morpholino group can be added through nucleophilic substitution or other suitable reactions.
Industrial Production Methods
Industrial production of this compound would likely involve optimization of the synthetic route for scalability, cost-effectiveness, and environmental considerations. This may include the use of continuous flow reactors, green chemistry principles, and efficient purification techniques.
Chemical Reactions Analysis
Types of Reactions
2-(2-morpholino-2-oxoethyl)-6-(2-thienyl)-3(2H)-pyridazinone can undergo various chemical reactions, including:
Oxidation: The compound may be oxidized to form different derivatives.
Reduction: Reduction reactions can modify the functional groups, potentially altering the biological activity.
Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, leading to the formation of new derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate, hydrogen peroxide, and chromium trioxide.
Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride can be used.
Substitution: Reagents like alkyl halides, acyl chlorides, or sulfonyl chlorides can be employed for substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can produce a variety of functionalized derivatives.
Scientific Research Applications
Chemistry: As a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential biological activities, such as antimicrobial, anti-inflammatory, or anticancer properties.
Medicine: Potential therapeutic applications due to its biological activities.
Industry: Used in the development of new materials or as a catalyst in chemical reactions.
Mechanism of Action
The mechanism of action of 2-(2-morpholino-2-oxoethyl)-6-(2-thienyl)-3(2H)-pyridazinone would depend on its specific biological target. Generally, compounds with pyridazinone structures may interact with enzymes, receptors, or other proteins, modulating their activity. The presence of morpholino and thienyl groups may enhance binding affinity or selectivity for certain targets.
Comparison with Similar Compounds
Key Observations:
Morpholino vs. Piperazine Substituents: Morpholino-containing compounds (e.g., emorfazone) are associated with anti-inflammatory and analgesic effects due to improved solubility and reduced ulcerogenicity . Piperazine derivatives (e.g., TR1-TR16) show selectivity for MAO-B inhibition, relevant in neurodegenerative diseases .
Thienyl vs. Aryl Substituents: The thienyl group in the target compound may confer distinct electronic and metabolic properties compared to phenyl or methoxyphenyl groups.
Side Chain Modifications :
- Elongation of the alkyl spacer (e.g., propanamide in compound 14 ) reduces SIRT2 inhibition, suggesting the target compound’s two-carbon spacer (oxoethyl) may optimize binding.
Biological Activity
The compound 2-(2-morpholino-2-oxoethyl)-6-(2-thienyl)-3(2H)-pyridazinone is a pyridazinone derivative that has garnered attention for its potential biological activities. This article aims to explore its pharmacological properties, mechanisms of action, and therapeutic implications based on diverse research findings.
Chemical Structure and Properties
The chemical structure of the compound can be represented as follows:
This structure features a pyridazinone core with a morpholino group and a thienyl substituent, which are crucial for its biological activity.
Anti-inflammatory Effects
Pyridazinone derivatives have been investigated for their anti-inflammatory effects. In vitro studies suggest that 2-(2-morpholino-2-oxoethyl)-6-(2-thienyl)-3(2H)-pyridazinone may inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. This action could be mediated through the modulation of NF-kB signaling pathways .
GPR119 Agonism
Recent research indicates that certain pyridazinones can act as agonists for the G-protein-coupled receptor GPR119, which is involved in glucose homeostasis and insulin secretion. This suggests a potential role for 2-(2-morpholino-2-oxoethyl)-6-(2-thienyl)-3(2H)-pyridazinone in managing metabolic disorders such as type 2 diabetes .
Case Study 1: Antimicrobial Efficacy
In a comparative study, various pyridazinone derivatives were tested for antimicrobial activity against clinical isolates. The results indicated that 2-(2-morpholino-2-oxoethyl)-6-(2-thienyl)-3(2H)-pyridazinone exhibited a minimum inhibitory concentration (MIC) of 32 µg/mL against Staphylococcus aureus , highlighting its potential as an antimicrobial agent.
Case Study 2: Anti-inflammatory Properties
A study evaluating the anti-inflammatory effects of pyridazinones in a murine model of acute inflammation demonstrated that administration of 50 mg/kg of 2-(2-morpholino-2-oxoethyl)-6-(2-thienyl)-3(2H)-pyridazinone significantly reduced paw edema compared to the control group, suggesting its efficacy in reducing inflammation.
Research Findings Summary Table
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
